Cas no 32999-01-2 (5-(propan-2-yl)-1,3-oxazole)

• Product Name: 5-(propan-2-yl)-1,3-oxazole
• CAS No: 32999-01-2
• MF: C₆H₉NO
• MW: 111.141761541367
• CID: 4646376
• PubChem ID: 12214112
• Update Time: 2024-03-02

5-(propan-2-yl)-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 5-(1-METHYLETHYL)-OXAZOLE
• 5-(propan-2-yl)-1,3-oxazole

• Inchi： 1S/C6H9NO/c1-5(2)6-3-7-4-8-6/h3-5H,1-2H3
• InChI Key： FGBZKVZPZYYCLH-UHFFFAOYSA-N
• SMILES： O1C=NC=C1C(C)C

Computed Properties

• Exact Mass: 111.068413911g/mol
• Monoisotopic Mass: 111.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 72.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles